Cas no 22440-38-6 (2-Naphthalenecarboxylic acid, 3,4-dihydro-)
22440-38-6 structure
Product Name:2-Naphthalenecarboxylic acid, 3,4-dihydro-
CAS No:22440-38-6
MF:C11H10O2
MW:174.195903301239
CID:1410259
PubChem ID:582283
Update Time:2025-04-20
2-Naphthalenecarboxylic acid, 3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylic acid, 3,4-dihydro-
- 3,4-dihydronaphthalene-2-carboxylic acid
- SCHEMBL983738
- 22440-38-6
- 3,4-dihydro-2-naphthoic acid
- 3,4-Dihydro-.beta.-naphthoic acid
- AT23526
- DTXSID80342475
- 3,4-Dihydro-2-naphthalenecarboxylic acid #
-
- Inchi: 1S/C11H10O2/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10/h1-4,7H,5-6H2,(H,12,13)
- InChI Key: DQLKBRLDGQHWCJ-UHFFFAOYSA-N
- SMILES: OC(C1=CC2C=CC=CC=2CC1)=O
Computed Properties
- Exact Mass: 174.0681
- Monoisotopic Mass: 174.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Naphthalenecarboxylic acid, 3,4-dihydro- Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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